2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide

• IUPAC Name: 2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO3/c1-20-12-7-6-9(8-13(12)21-2)18-15(19)10-4-3-5-11(16)14(10)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: IESBOTYJWIYFCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C(=CC=C2)Cl)Cl)OC
• Molecular Formula: C15H13Cl2NO3
• Molecular Weight: 326.2 g/mol

Description

2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide, also known as AG490, is a synthetic compound that has been widely used in scientific research due to its inhibitory effects on Janus kinases (JAKs). JAKs are a family of intracellular tyrosine kinases that play important roles in cytokine signaling pathways. AG490 has been shown to selectively inhibit JAK2 and JAK3, making it a valuable tool for studying the role of these kinases in various biological processes.

Mechanism of Action

2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide inhibits JAKs by binding to the ATP-binding site of the kinase domain, thereby preventing ATP from binding and inhibiting the phosphorylation of downstream signaling molecules. This leads to the inhibition of cytokine signaling pathways that are dependent on JAKs.
Biochemical and Physiological Effects
2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide has been shown to have various biochemical and physiological effects. For example, it has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. 2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide has also been shown to modulate immune responses, inhibit inflammation, and affect hematopoiesis.

Advantages and Limitations for Lab Experiments

2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide has several advantages as a research tool. It is a selective inhibitor of JAK2 and JAK3, which allows for the specific study of these kinases without affecting other signaling pathways. 2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide is also a potent inhibitor, with an IC50 value in the low micromolar range. However, 2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide has some limitations as well. It has poor solubility in water, which can make it difficult to work with in certain experimental systems. Additionally, 2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide has been shown to have off-target effects on other kinases, which can complicate interpretation of experimental results.

Future Directions

There are several future directions for research involving 2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide. One area of interest is the development of more potent and selective JAK inhibitors based on the structure of 2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide. Another area of interest is the study of the role of JAKs in various disease states, such as autoimmune disorders and inflammatory diseases. Additionally, 2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide could be used in combination with other drugs to enhance their efficacy in treating cancer or other diseases. Finally, further research is needed to fully understand the mechanisms of action and potential side effects of 2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide and other JAK inhibitors.

Synthesis Methods

2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide can be synthesized through a multi-step process starting from 3,4-dimethoxyaniline. The first step involves the chlorination of the aniline to form 3,4-dimethoxychlorobenzene. This intermediate is then reacted with 2,3-dichlorobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form 2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide.

Scientific Research Applications

2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide has been extensively used in scientific research to study the role of JAKs in various biological processes. For example, it has been shown to inhibit the growth of cancer cells in vitro and in vivo by blocking JAK2 and JAK3 signaling pathways. 2,3-dichloro-N-(3,4-dimethoxyphenyl)benzamide has also been used to study the role of JAKs in immune responses, inflammation, and hematopoiesis.